Cas no 2229479-93-8 (2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine
• CAS No: 2229479-93-8
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6437776
• PubChem ID: 165798365
• Update Time: 2025-05-20

2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine
• 2229479-93-8
• 2-[1-(3-bromo-5-methoxypyridin-4-yl)cyclopropyl]propan-2-amine
• EN300-1907528

• Inchi： 1S/C12H17BrN2O/c1-11(2,14)12(4-5-12)10-8(13)6-15-7-9(10)16-3/h6-7H,4-5,14H2,1-3H3
• InChI Key： KEYWQSCLLUOERT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1(C(C)(C)N)CC1)OC

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine (CAS No. 2229479-93-8)

2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229479-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropyl substituent and a pyridine backbone, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine consists of a cyclopropyl group attached to a propylamine chain, with a pyridine ring substituted at the 3-position with a bromine atom and at the 5-position with a methoxy group. This unique arrangement of functional groups makes it an intriguing candidate for further exploration in drug discovery and development. The presence of both bromine and methoxy substituents on the pyridine ring enhances its reactivity, allowing for various chemical modifications that can be tailored to specific biological targets.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The pyridine derivatives, including 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine, have been extensively studied for their ability to interact with biological macromolecules such as enzymes and receptors. The cyclopropyl moiety, in particular, has been shown to enhance binding affinity and selectivity, making it a valuable structural feature in the design of pharmacological agents.

One of the most compelling aspects of 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine is its potential as a scaffold for the development of targeted therapies. The brominated pyridine ring provides a handle for further chemical modifications through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which can be used to introduce additional functional groups or link the compound to other bioactive molecules. This flexibility allows researchers to fine-tune the properties of the compound, optimizing its potency, selectivity, and pharmacokinetic profile.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known to confer steric hindrance and improve metabolic stability, which are critical factors in drug design. Additionally, the pyridine ring is a common pharmacophore found in many approved drugs, making 2-1-(3-bromo-5-methoxypyridin-4-yl)cyclopropylpropan-2-amine a promising candidate for further investigation.

The synthesis of 2-1-(3-bromo-5-methoxypyridin-4-ytl)cyclopropylpropan--2-amlna involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key steps typically include the bromination of 5-methoxypyridine, followed by coupling with a cyclopropyl halide or equivalent via cross-coupling reactions. The final step involves the introduction of the propylamine moiety, which can be achieved through nucleophilic substitution or other appropriate methods. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

Once synthesized, 2_1(3_bromo_5_methoxypyridin_4_ytl)cyclopropyIpropan_2_amlna can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess its potential therapeutic effects. The compound's interaction with target proteins can be further characterized using techniques such as X-ray crystallography or computational modeling, which provide insights into its binding mode and mechanism of action.

The pharmacological profile of 2_1(3_bromo_5_methoxypyrdne_4_ytl)cycIopropyllropan_2_amlna is also an important consideration in its development as a drug candidate. Parameters such as solubility, stability, bioavailability, and toxicity must be thoroughly evaluated to determine its feasibility for clinical use. In vitro studies can provide initial data on these properties, but additional in vivo studies are necessary to assess its behavior in living organisms.

One area where 229479_93_8 shows particular promise is in the treatment of neurological disorders. Pyridine derivatives have been shown to modulate neurotransmitter systems and have potential applications in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique structural features of this compound may allow it to interact with specific neurotransmitter receptors or enzymes involved in these diseases, offering new therapeutic avenues.

Another promising application is in oncology. The ability of 229479_93_8 to interact with biological targets associated with cancer cell proliferation and survival makes it a candidate for development as an anticancer agent. Preclinical studies have demonstrated that similar pyridine derivatives can inhibit key enzymes involved in tumor growth and metastasis. Further research is needed to fully elucidate the mechanisms by which this compound exerts its antitumor effects.

The development of 229479_93_8 also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining synthetic chemistry expertise with biological knowledge, researchers can design and optimize molecules that have the potential to address unmet medical needs. This collaborative approach is essential for translating laboratory discoveries into effective therapies.

In conclusion,229479_93_8 represents an exciting opportunity for innovation in pharmaceutical research。With its unique structural features and potential biological activities,this compound warrants further investigation into its therapeutic applications。The combination of computational modeling、biochemical assays、and preclinical studies will be crucial in determining its full potential as a drug candidate。As research continues，we can expect new insights into how this molecule interacts with biological systems，leading to novel treatments for various diseases。